Cas no 123606-70-2 (3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione)

• Product Name: 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• CAS No: 123606-70-2
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 4579622
• Update Time: 2025-06-09

3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• Zidovudine Impurity 13
• Zidovudine Impurity 7
• 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• -D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C10H13N5O4/c1-5-3-12-10(18)15(9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,18)/t6-,7+,8+/m0/s1
• InChI Key： BJNXPSNWNKQKAD-XLPZGREQSA-N
• SMILES： O=C1C(=CNC(=O)N1[C@@H]1O[C@H](CO)[C@@H](N=[N+]=[N-])C1)C

3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione

Introduction to 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 123606-70-2)

3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 123606-70-2) is a synthetic nucleoside analog that has garnered significant attention in the field of medicinal chemistry and virology. This compound is a derivative of the nucleoside analog nevirapine and has been extensively studied for its potential antiviral properties, particularly against HIV and other viral infections. The unique structural features of this compound, including the azido group and the 5-methyl substitution on the pyrimidine ring, contribute to its biological activity and pharmacological profile.

The azido group in the structure of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione plays a crucial role in its mechanism of action. This group can be converted to an amino group through reduction, which is a key step in the activation of the compound within cells. The resulting amino derivative can then be incorporated into viral DNA during replication, leading to chain termination and inhibition of viral replication. This mechanism is similar to that of other nucleoside reverse transcriptase inhibitors (NRTIs) used in antiretroviral therapy (ART).

The 5-methyl substitution on the pyrimidine ring is another important structural feature that influences the biological activity of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione. This substitution can enhance the lipophilicity of the compound, potentially improving its cellular uptake and distribution. Additionally, the 5-methyl group may contribute to the stability and resistance of the compound to metabolic degradation, thereby prolonging its half-life in vivo.

Recent studies have highlighted the potential of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione as a broad-spectrum antiviral agent. In vitro assays have demonstrated its efficacy against a range of viral pathogens, including HIV-1, HIV-2, hepatitis B virus (HBV), and herpes simplex virus (HSV). These findings suggest that this compound could be a valuable addition to existing antiviral therapies and may offer new treatment options for patients with viral infections.

The pharmacokinetic properties of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione have also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including lymphoid organs where viral replication is most active. Furthermore, it has been shown to have low toxicity in animal models, making it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses and exhibits antiviral activity in patients with HIV infection. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its antiviral properties, 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism by which this compound exerts its anticancer effects is not fully understood but may involve interference with DNA synthesis and repair processes.

The development of 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione as a therapeutic agent has been facilitated by advances in synthetic chemistry and drug delivery technologies. Novel synthesis methods have been developed to produce this compound on a large scale with high purity and yield. Additionally, various drug delivery systems have been explored to enhance its bioavailability and reduce side effects.

In conclusion, 3-(3-Azido-2,3-dideoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 123606-70-2) represents a promising candidate for the treatment of viral infections and cancer. Its unique structural features and biological activities make it an attractive target for further research and development. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects and may pave the way for its approval as a new therapeutic agent in the near future.